
Essential Safety and Operational Guide for
Handling D-4-Chlorophenylglycine HCl

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: D-4-Chlorophenylglycine HCl

CAS No.: 108392-76-3

Cat. No.: B035021

Get Quote

This guide provides immediate safety, operational, and disposal protocols for laboratory

personnel, including researchers, scientists, and drug development professionals, working with

D-4-Chlorophenylglycine HCl. Adherence to these procedures is critical for ensuring personal

safety and minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
D-4-Chlorophenylglycine HCl is an irritant to the mucous membranes and upper respiratory

tract.[1] While its toxicological properties have not been fully investigated, the analogous

compound, (±)-4-Chlorophenylglycine, is classified as harmful if swallowed, a skin and eye

irritant, and may cause respiratory irritation.[2][3] Therefore, stringent safety precautions are

mandatory.

Table 1: Hazard Classifications and Required Personal Protective Equipment
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Hazard Classification Personal Protective Equipment (PPE)

Acute Toxicity, Oral (Harmful)
Engineering Controls: Use only in a chemical

fume hood.[1]

Skin Irritation

Gloves: Chemical-resistant gloves (e.g., nitrile).

Inspect before use.[1] Protective Clothing: Lab

coat, long pants, and closed-toe shoes.

Chemical-resistant apron and boots where

splashes are possible.[1]

Serious Eye Irritation/Damage

Eye Protection: Wear protective safety goggles.

[1] A face shield should be used in conjunction

with goggles when there is a significant risk of

splashing.

Respiratory Irritation

Respiratory Protection: A NIOSH-approved N95

dust mask or higher is required for handling the

solid form outside of a fume hood.[2] All

weighing and handling of the powder should be

performed in a certified chemical fume hood to

avoid dust formation and inhalation.[1]

Operational Plan: Step-by-Step Handling
Procedures
This section details the procedural workflow for safely managing D-4-Chlorophenylglycine
HCl from receipt to experimental use.

Step 1: Receiving and Storage

Upon receipt, inspect the container for any damage or leaks.

Store the container in a cool, dry, and well-ventilated place, away from incompatible

materials such as strong oxidizing agents, strong bases, and strong acids.[4]

Keep the container tightly closed.[4]
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Ensure the storage area is clearly labeled with the appropriate hazard warnings.

Step 2: Preparation and Weighing

All handling of the solid chemical must be conducted in a certified chemical fume hood to

minimize inhalation exposure.[1]

Before handling, ensure an eyewash station and safety shower are readily accessible.[4]

Don all required PPE as specified in Table 1.

To prevent dust generation, handle the container and powder carefully. Use a spatula for

transferring the solid. Avoid scooping or pouring actions that could create airborne dust.

Weigh the desired amount of D-4-Chlorophenylglycine HCl in a tared, sealed container

within the fume hood.

Step 3: Dissolution and Experimental Use

When preparing solutions, slowly add the solid to the solvent to prevent splashing.

If the dissolution process is exothermic, use an ice bath to control the temperature.

Clearly label all solutions with the chemical name, concentration, date, and hazard

information.

When using the chemical in experiments, ensure all manipulations are performed within the

fume hood.

Emergency and Disposal Plan
Emergency Procedures
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Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.[1]

Skin Contact

Immediately wash the affected area with

generous quantities of running water and non-

abrasive soap for at least 15 minutes.[1]

Remove contaminated clothing. If irritation

persists, seek medical attention.[5]

Eye Contact

Immediately flush eyes with clean, running

water for at least 15 minutes, holding the eyelids

open.[1] Seek immediate medical attention.

Ingestion
Do not induce vomiting. Wash out the mouth

with water. Seek immediate medical attention.[5]

Spills

For small spills, and if you are trained to do so,

use appropriate PPE and clean-up material.

Sweep up the solid, trying to minimize dust

creation, and place it in a sealed container for

disposal.[6] For large spills, evacuate the area

and contact your institution's environmental

health and safety department.

Disposal Plan

All D-4-Chlorophenylglycine HCl waste, including contaminated PPE and cleaning

materials, must be disposed of as hazardous chemical waste.

Collect waste in a clearly labeled, sealed, and appropriate container.

Do not release the chemical into the environment.[6]

Follow all local, state, and federal regulations for hazardous waste disposal. Contact your

institution's environmental health and safety office for specific guidance.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.matrixscientific.com/sds/MxMSDS_153772.pdf
https://www.matrixscientific.com/sds/MxMSDS_153772.pdf
https://www.combi-blocks.com/msds/OR-9106.pdf
https://www.matrixscientific.com/sds/MxMSDS_153772.pdf
https://www.combi-blocks.com/msds/OR-9106.pdf
https://www.fishersci.com/store/msds?partNumber=AAH5992122&productDescription=4-CHLRO-DL-PHENLGLYCINE+9+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b035021/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-d-4-chlorophenylglycine-hcl
https://www.fishersci.com/store/msds?partNumber=AAH5992122&productDescription=4-CHLRO-DL-PHENLGLYCINE+9+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035021?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow Visualization
The following diagram illustrates the key decision points and procedural flow for the safe

handling of D-4-Chlorophenylglycine HCl.
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Safe Handling Workflow for D-4-Chlorophenylglycine HCl
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Caption: Workflow for the safe handling of D-4-Chlorophenylglycine HCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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